Cas no 2877704-67-9 (6-[4-(9-ethyl-9H-purin-6-yl)piperazin-1-yl]-2-methyl-2,3-dihydropyridazin-3-one)

• Product Name: 6-[4-(9-ethyl-9H-purin-6-yl)piperazin-1-yl]-2-methyl-2,3-dihydropyridazin-3-one
• CAS No: 2877704-67-9
• MF: C₁₆H₂₀N₈O
• MW: 340.383001327515
• CID: 5309214
• PubChem ID: 165432813
• Update Time: 2025-05-18

6-[4-(9-ethyl-9H-purin-6-yl)piperazin-1-yl]-2-methyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• F6811-1371
• 2877704-67-9
• 6-[4-(9-ethyl-9H-purin-6-yl)piperazin-1-yl]-2-methyl-2,3-dihydropyridazin-3-one
• AKOS040884348
• 6-[4-(9-Ethyl-9H-purin-6-yl)-1-piperazinyl]-2-methyl-3(2H)-pyridazinone

• Inchi： 1S/C16H20N8O/c1-3-22-11-19-14-15(22)17-10-18-16(14)24-8-6-23(7-9-24)12-4-5-13(25)21(2)20-12/h4-5,10-11H,3,6-9H2,1-2H3
• InChI Key： HFEZPABCXDXBFE-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)N=C(N2CCN(C3=C4C(=NC=N3)N(CC)C=N4)CC2)C=C1

Computed Properties

• Exact Mass: 340.17600729g/mol
• Monoisotopic Mass: 340.17600729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 82.8Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 556.6±60.0 °C(Predicted)
• pka: 6.95±0.10(Predicted)

Additional information on 6-[4-(9-ethyl-9H-purin-6-yl)piperazin-1-yl]-2-methyl-2,3-dihydropyridazin-3-one

Comprehensive Analysis of 6-[4-(9-ethyl-9H-purin-6-yl)piperazin-1-yl]-2-methyl-2,3-dihydropyridazin-3-one (CAS No. 2877704-67-9)

In the rapidly evolving field of medicinal chemistry, 6-[4-(9-ethyl-9H-purin-6-yl)piperazin-1-yl]-2-methyl-2,3-dihydropyridazin-3-one (CAS No. 2877704-67-9) has emerged as a compound of significant interest due to its unique structural features and potential therapeutic applications. This heterocyclic molecule combines a purine core with a piperazine linker and a dihydropyridazinone moiety, making it a versatile candidate for drug discovery. Researchers are particularly intrigued by its potential role in modulating kinase signaling pathways, a hot topic in oncology and immunology research.

The structural complexity of 6-[4-(9-ethyl-9H-purin-6-yl)piperazin-1-yl]-2-methyl-2,3-dihydropyridazin-3-one offers multiple sites for molecular interactions, which explains its growing popularity in high-throughput screening programs. Recent studies suggest its potential as a selective inhibitor for certain protein kinases, aligning with current trends in precision medicine. The compound's ADME (Absorption, Distribution, Metabolism, and Excretion) properties are currently under investigation, with preliminary data indicating favorable pharmacokinetic profiles in preclinical models.

From a synthetic chemistry perspective, the preparation of CAS 2877704-67-9 involves sophisticated multi-step organic synthesis techniques. The 9-ethyl-9H-purin-6-yl group introduces specific challenges in terms of regioselectivity and yield optimization, topics frequently searched by synthetic chemists in online databases. Recent advancements in flow chemistry and catalytic methodologies have improved the accessibility of this compound for research purposes.

The growing interest in 6-[4-(9-ethyl-9H-purin-6-yl)piperazin-1-yl]-2-methyl-2,3-dihydropyridazin-3-one is reflected in the increasing number of patent applications mentioning its structural framework. Pharmaceutical companies are particularly interested in its potential applications for age-related diseases and metabolic disorders, two areas receiving substantial research funding globally. The compound's ability to potentially influence cellular senescence pathways makes it relevant to current discussions about longevity research.

Quality control of 2877704-67-9 requires advanced analytical techniques, including HPLC-MS and NMR spectroscopy. The presence of multiple nitrogen atoms in its structure creates specific challenges for purity assessment, a common concern among researchers searching for reliable reference standards. Recent publications have proposed optimized chromatographic methods for accurate quantification of this compound in complex matrices.

In the context of drug repurposing strategies, 6-[4-(9-ethyl-9H-purin-6-yl)piperazin-1-yl]-2-methyl-2,3-dihydropyridazin-3-one has shown interesting off-target effects that warrant further investigation. Computational chemistry studies utilizing molecular docking and AI-assisted drug design have identified potential interactions with several biological targets beyond its primary mechanism of action. This aligns with current industry trends toward polypharmacology approaches in drug development.

The stability profile of CAS 2877704-67-9 under various conditions has become a frequent search topic among formulation scientists. Preliminary stability studies indicate that proper lyophilization techniques may be crucial for long-term storage, especially when considering potential pharmaceutical formulations. The compound's sensitivity to oxidative degradation requires careful consideration during handling and storage procedures.

From a commercial perspective, the global market for specialty chemicals like 6-[4-(9-ethyl-9H-purin-6-yl)piperazin-1-yl]-2-methyl-2,3-dihydropyridazin-3-one is experiencing steady growth, driven by increasing R&D investments in biopharmaceuticals. Supply chain considerations for this compound often involve discussions about GMP manufacturing standards and regulatory compliance, topics highly relevant to current industry concerns about API sourcing.

Environmental aspects of 2877704-67-9 production and disposal are gaining attention in line with growing green chemistry initiatives. Researchers are investigating more sustainable synthetic routes that minimize hazardous waste generation, responding to increasing searches about eco-friendly synthesis methods. The compound's biodegradability profile is currently under evaluation in several environmental fate studies.

Looking forward, the scientific community anticipates that 6-[4-(9-ethyl-9H-purin-6-yl)piperazin-1-yl]-2-methyl-2,3-dihydropyridazin-3-one will continue to be an important tool compound in medicinal chemistry research. Its structural features make it particularly valuable for structure-activity relationship studies and fragment-based drug discovery approaches. As research progresses, we expect to see more publications exploring its potential applications in various therapeutic areas, potentially leading to novel clinical candidates in the coming years.